1-(3-{[4-(4-pyridinyl)-1,3-thiazol-2-yl]amino}phenyl)ethanone

• IUPAC Name: 1-[3-[(4-pyridin-4-yl-1,3-thiazol-2-yl)amino]phenyl]ethanone
• InChI: InChI=1S/C16H13N3OS/c1-11(20)13-3-2-4-14(9-13)18-16-19-15(10-21-16)12-5-7-17-8-6-12/h2-10H,1H3,(H,18,19)
• InChI Key: PVFRZUHRYOQNDF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C16H13N3OS
• DSSTOX Substance ID: DTXSID60973145
• Molecular Weight: 295.4 g/mol
• CAS RN: 5757-85-7

Description

Synthesis Analysis

The synthesis of compounds related to "1-(3-{[4-(4-pyridinyl)-1,3-thiazol-2-yl]amino}phenyl)ethanone" involves multi-step chemical reactions, starting from basic chemical structures to more complex derivatives. A notable method involves the reaction of 1-(benzoylcarbamothioyl)-5,5-diphenylpyrrolidine-2-carboxylates and 2-bromo-1-(4-substituted phenyl)ethanones, yielding a series of polysubstituted derivatives with thiazole groups in high yields (Nural et al., 2018). Microwave-assisted synthesis techniques have also been employed to prepare 2-amino derivatives of thieno[2,3-b]pyridine and 1-(2-aminopyridin-3-yl)ethanone, demonstrating the versatility and efficiency of modern synthetic methods (Ankati & Biehl, 2010).

Molecular Structure Analysis

The molecular structure of compounds similar to "1-(3-{[4-(4-pyridinyl)-1,3-thiazol-2-yl]amino}phenyl)ethanone" is characterized by complex heterocyclic systems, often involving thiazole and pyridine rings. These structures have been elucidated using techniques such as IR, 1H NMR, mass spectra, and elemental analyses, confirming the presence of the desired heterocyclic compounds (Attaby et al., 2006).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including diazotization, coupling with active -CH2- containing compounds, and reactions with phenyl isothiocyanate to yield thiourea derivatives. Such reactions are pivotal in extending the chemical diversity and potential applications of these molecules (Attaby et al., 2006).